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cat. No.: B1202520

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for an in vitro assay to measure the
production of Indole-3-glycerol phosphate (IGP) by the enzyme Indole-3-glycerol phosphate
synthase (IGPS). This assay is a valuable tool for studying the kinetics of IGPS, screening for
inhibitors, and investigating the tryptophan biosynthesis pathway.

Introduction

Indole-3-glycerol phosphate synthase (IGPS) is a key enzyme in the tryptophan biosynthetic
pathway, catalyzing the fourth step: the conversion of 1-(o-carboxyphenylamino)-1-
deoxyribulose-5-phosphate (CdRP) to Indole-3-glycerol phosphate (IGP).[1][2] This pathway is
essential for the survival of many microorganisms, making IGPS a potential target for the
development of novel antimicrobial agents.[3] The following protocol describes a fluorescence-
based assay to quantify IGPS activity by monitoring the formation of IGP.

Signaling Pathway

The IGPS-catalyzed reaction is a crucial step in the multi-stage biosynthesis of tryptophan from
chorismate. The simplified pathway leading to and from IGP is depicted below.
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Enzymes

TSB: Tryptophan synthase beta-subunit

IGLITSA: Indole-3-glycerol phosphate lyase/
Tryptophan synthase alpha-subunit

IGPS: Indole-3-glycerol phosphate synthase

PRAI: Phosphoribosylanthranilate isomerase

ANPRT: Anthranilate phosphoribosyltransferase

Tryptophan Biosynthesis
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Experimental Workflow

Prepare Reagents:
Assay Buffer, IGPS, CdRP

'

Add IGPS and Assay Buffer
to microplate wells

:

Initiate reaction by adding CdRP substrate

:

Incubate at optimal temperature
(e.g., 37°C)

'

Measure fluorescence intensity
at timed intervals
(Excitation: 280 nm, Emission: 340 nm)

y

Data Analysis:
Calculate initial reaction rates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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